Cas no 1172552-72-5 (4-amino-1H-pyrrole-2-carboxamide hydrochloride)

• Product Name: 4-amino-1H-pyrrole-2-carboxamide hydrochloride
• CAS No: 1172552-72-5
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD09971498
• CID: 4574967
• Update Time: 2025-06-11

4-amino-1H-pyrrole-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1H-PYRROLE-2-CARBOXAMIDE HYDROCHLORIDE
• 4-amino-1H-pyrrole-2-carboxamide hydrochloride

• MDL： MFCD09971498
• Inchi： 1S/C5H7N3O.ClH/c6-3-1-4(5(7)9)8-2-3;/h1-2,8H,6H2,(H2,7,9);1H
• InChI Key： QPRBPZKCOBZJLB-UHFFFAOYSA-N
• SMILES： C(C1NC=C(N)C=1)(=O)N.Cl

Additional information on 4-amino-1H-pyrrole-2-carboxamide hydrochloride

Comprehensive Overview of 4-amino-1H-pyrrole-2-carboxamide hydrochloride (CAS No. 1172552-72-5): Properties, Applications, and Research Insights

4-amino-1H-pyrrole-2-carboxamide hydrochloride (CAS No. 1172552-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrrole backbone and carboxamide functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutics targeting enzyme inhibition and signal transduction pathways.

Recent studies highlight the growing interest in 4-amino-1H-pyrrole-2-carboxamide hydrochloride due to its potential applications in cancer research and neurodegenerative disease studies. Researchers are exploring its role as a precursor for kinase inhibitors, which are pivotal in modulating cellular processes. The compound's hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo assays. This property aligns with the increasing demand for water-soluble compounds in high-throughput screening (HTS) and drug discovery pipelines.

From a synthetic chemistry perspective, CAS No. 1172552-72-5 is often utilized in heterocyclic chemistry due to its reactive amino and carboxamide groups. These functional groups enable facile derivatization, allowing chemists to design libraries of analogs for structure-activity relationship (SAR) studies. The compound's versatility is further demonstrated in peptide mimetics and small-molecule drug design, where it contributes to improved pharmacokinetic profiles.

In the context of green chemistry and sustainable synthesis, 4-amino-1H-pyrrole-2-carboxamide hydrochloride has been investigated for its compatibility with catalytic methods and microwave-assisted reactions. These advancements address the pharmaceutical industry's push toward eco-friendly manufacturing processes. Additionally, its stability under various pH conditions makes it a reliable candidate for formulation development.

The compound's relevance extends to academic research, where it is frequently cited in studies on molecular recognition and protein-ligand interactions. Its pyrrole core is structurally analogous to natural porphyrins, enabling investigations into biomimetic systems. This connection to natural products resonates with the rising trend of bio-inspired drug design.

For researchers seeking reliable sources of 4-amino-1H-pyrrole-2-carboxamide hydrochloride, quality control parameters such as HPLC purity, NMR characterization, and residual solvent analysis are critical. Suppliers emphasizing these metrics cater to the stringent requirements of GMP-compliant laboratories. The compound's CAS registry number (1172552-72-5) ensures precise identification in regulatory documentation and patent filings.

Emerging trends in AI-driven drug discovery have also spotlighted this compound, as computational models predict its utility in fragment-based drug design. Its moderate molecular weight and balanced lipophilicity align with lead optimization criteria, making it a frequent subject of virtual screening campaigns. These applications underscore its cross-disciplinary importance.

In summary, 4-amino-1H-pyrrole-2-carboxamide hydrochloride (CAS No. 1172552-72-5) represents a multifaceted tool for modern scientific exploration. Its integration into precision medicine initiatives and translational research exemplifies the compound's enduring value. As the scientific community continues to unravel its potential, this molecule remains at the forefront of innovative therapeutic development.